Cas no 864685-22-3 (1H-1,4-Diazepine-1-carboxylicacid, 4-[(3-carboxyphenyl)sulfonyl]hexahydro-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-1,4-Diazepine-1-carboxylicacid, 4-[(3-carboxyphenyl)sulfonyl]hexahydro-, 1-(1,1-dimethylethyl) ester
• CAS No: 864685-22-3
• MF: C₁₇H₂₄N₂O₆S
• MW: 384.447263717651
• CID: 718643
• PubChem ID: 17749968
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-carboxylicacid, 4-[(3-carboxyphenyl)sulfonyl]hexahydro-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylicacid, 4-[(3-carboxyphenyl)sulfonyl]hexahydro-, 1-(1,1-dimethylethyl) ester
• 3-[[4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]sulfonyl]benzoic acid
• 4-(3-CARBOXY-BENZENESULFONYL)-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-Boc-4-(3-carboxyphenylsulfonyl)-[1,4]diazepane
• 3-[4-(tert-Butoxycarbonyl)-1,4-diazepane-1-sulfonyl]benzoic acid
• DTXSID70590125
• 864685-22-3
• F90033
• PS-21041
• 3-[(4-tert-butoxycarbonyl-1,4-diazepan-1-yl)sulfonyl]benzoic acid
• 3-((4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)sulfonyl)benzoic acid
• 3-[(4-Boc-1,4-diazepan-1-yl)sulfonyl]benzoic acid
• 3-[4-(TERT-BUTOXYCARBONYL)-1,4-DIAZEPAN-1-YLSULFONYL]BENZOIC ACID

• Inchi： 1S/C17H24N2O6S/c1-17(2,3)25-16(22)18-8-5-9-19(11-10-18)26(23,24)14-7-4-6-13(12-14)15(20)21/h4,6-7,12H,5,8-11H2,1-3H3,(H,20,21)
• InChI Key： ZFEVPIOFSOWFHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 384.13600
• Monoisotopic Mass: 384.135507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 1.6

Experimental Properties

• PSA: 112.60000
• LogP: 2.97290